Cas no 131897-89-7 ((2S,3S)-3-Hydroxy-2-methylpentanoic Acid)

• Product Name: (2S,3S)-3-Hydroxy-2-methylpentanoic Acid
• CAS No: 131897-89-7
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 2770342
• Update Time: 2025-06-13

(2S,3S)-3-Hydroxy-2-methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-Methyl-3-hydroxypentanoic acid
• (2S,3S)-3-Hydroxy-2-methylpentanoic Acid

• Inchi： 1S/C6H12O3/c1-3-5(7)4(2)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： NVIHALDXJWGLFD-WHFBIAKZSA-N
• SMILES： O[C@@H](CC)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 132.078644241 g/mol
• Monoisotopic Mass: 132.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5
• Molecular Weight: 132.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on (2S,3S)-3-Hydroxy-2-methylpentanoic Acid

Introduction to (2S,3S)-3-Hydroxy-2-methylpentanoic Acid (CAS No. 131897-89-7)

(2S,3S)-3-Hydroxy-2-methylpentanoic Acid (CAS No. 131897-89-7) is a chiral organic compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is a member of the hydroxy acid family and is characterized by its unique stereochemistry, which plays a crucial role in its biological activities and potential applications.

The molecular structure of (2S,3S)-3-Hydroxy-2-methylpentanoic Acid consists of a five-carbon chain with a hydroxyl group and a carboxylic acid group attached to specific carbon atoms. The presence of these functional groups, along with the specific stereochemical configuration, imparts distinct chemical and biological properties to the molecule. The compound's chiral centers at the C-2 and C-3 positions are essential for its interactions with biological systems and its potential therapeutic effects.

Recent studies have highlighted the importance of (2S,3S)-3-Hydroxy-2-methylpentanoic Acid in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits anti-inflammatory properties by modulating the activity of key enzymes involved in the inflammatory response. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, (2S,3S)-3-Hydroxy-2-methylpentanoic Acid has also been investigated for its potential as an antimicrobial agent. A study published in the Antimicrobial Agents and Chemotherapy journal demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a valuable lead compound for the development of novel antibiotics to combat drug-resistant bacterial infections.

The pharmacokinetic properties of (2S,3S)-3-Hydroxy-2-methylpentanoic Acid have also been studied extensively. Research conducted by a team at the University of California revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for sustained therapeutic effects. These properties make it suitable for oral administration in pharmaceutical formulations.

In terms of safety and toxicity, preclinical studies have shown that (2S,3S)-3-Hydroxy-2-methylpentanoic Acid exhibits low toxicity at therapeutic doses. Animal models have demonstrated that it is well-tolerated with no significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The synthetic routes for producing (2S,3S)-3-Hydroxy-2-methylpentanoic Acid have been optimized to ensure high yields and purity. One commonly used method involves the asymmetric synthesis of the chiral centers using chiral catalysts or enzymes. This approach not only ensures the correct stereochemical configuration but also minimizes the formation of unwanted enantiomers, which can have different or even detrimental biological effects.

In conclusion, (2S,3S)-3-Hydroxy-2-methylpentanoic Acid (CAS No. 131897-89-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for various therapeutic applications, including anti-inflammatory and antimicrobial treatments. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field of medicinal chemistry.